Cas no 2171332-66-2 (2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-4-methylpentanoic acid)

• Product Name: 2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-4-methylpentanoic acid
• CAS No: 2171332-66-2
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 5934069
• PubChem ID: 165579587
• Update Time: 2025-06-08

2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-4-methylpentanoic acid
• 2171332-66-2
• EN300-1574581
• 2-{[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}-4-methylpentanoic acid

• Inchi： 1S/C27H34N2O5/c1-4-19(14-25(30)28-15-18(26(31)32)13-17(2)3)29-27(33)34-16-24-22-11-7-5-9-20(22)21-10-6-8-12-23(21)24/h5-12,17-19,24H,4,13-16H2,1-3H3,(H,28,30)(H,29,33)(H,31,32)/t18?,19-/m0/s1
• InChI Key： JXRMGNRKIYQDCC-GGYWPGCISA-N
• SMILES： O(C(N[C@@H](CC)CC(NCC(C(=O)O)CC(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-4-methylpentanoic acid

Comprehensive Overview of 2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-4-methylpentanoic acid (CAS No. 2171332-66-2)

2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-4-methylpentanoic acid (CAS No. 2171332-66-2) is a sophisticated peptide derivative widely utilized in pharmaceutical research and bioconjugation chemistry. This compound features a unique Fmoc-protected amino acid structure, making it invaluable for solid-phase peptide synthesis (SPPS). Researchers frequently employ it to develop targeted drug delivery systems and biomolecular probes, aligning with the growing demand for precision medicine and theranostic applications.

The molecular architecture of 2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-4-methylpentanoic acid integrates a branched alkyl chain and an Fmoc-carbamate group, enhancing its stability and reactivity in amide bond formation. This design is particularly relevant to current trends in proteolysis-targeting chimeras (PROTACs) and peptide-based therapeutics, addressing frequent search queries like "Fmoc-amino acid applications" and "peptide linker design." Its CAS No. 2171332-66-2 is often cross-referenced in patent literature for cancer immunotherapy and enzyme inhibitors.

In the context of green chemistry, this compound’s synthesis avoids hazardous reagents, resonating with industry shifts toward sustainable manufacturing. Analytical techniques such as HPLC and mass spectrometry confirm its high purity, a critical factor for GMP-compliant production. These attributes respond to trending searches like "high-purity peptide derivatives" and "scalable SPPS reagents."

Furthermore, 2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-4-methylpentanoic acid is pivotal in antibody-drug conjugate (ADC) development, a hot topic in oncology research. Its carboxylic acid terminus enables facile conjugation to monoclonal antibodies, addressing common queries such as "ADC linker chemistry" and "site-specific bioconjugation." The compound’s chiral center (3S-configuration) also ensures stereochemical integrity, crucial for biological activity.

Emerging applications in neurodegenerative disease research highlight its role in designing blood-brain barrier (BBB)-penetrating peptides. This aligns with popular investigations into "peptide CNS delivery" and "Fmoc deprotection strategies." CAS No. 2171332-66-2 is increasingly cited in studies exploring amyloid-beta inhibitors and tau protein modulators.

To summarize, 2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-4-methylpentanoic acid exemplifies innovation at the intersection of organic chemistry and biomedical engineering. Its versatility meets the needs of both academic labs and industrial R&D, driving advancements in personalized therapeutics and diagnostic tools.